Cas no 89921-48-2 ( )

  structure
  structure
Product Name: 
CAS No:89921-48-2
MF:C7H13N3O4
MW:203.195821523666
CID:994436
PubChem ID:136714
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-(2-aminopropanoylamino)acetyl]amino]acetic acid
    • 2-(2-(2-Aminopropanamido)acetamido)aceticacid
    • NCIOpen2_006122
    • DTXSID40919001
    • 2-(2-(2-Aminopropanamido)acetamido)acetic acid
    • FT-0634695
    • (([(2-Aminopropanoyl)amino]acetyl)amino)acetic acid
    • SCHEMBL3268775
    • N-{2-[(2-Amino-1-hydroxypropylidene)amino]-1-hydroxyethylidene}glycine
    • AKOS002248722
    • Alanylglycylglycine (DL)
    • Glycine,alanylglycyl-
    • dl-Alanylglycylglycine
    • NSC36654
    • 3-AMINO-3-CHLOROBENZANILIDE
    • 89921-48-2
    • H-DL-Ala-Gly-Gly-OH
    • FT-0695789
    • Glycine, N-(N-L-alanylglycyl)-
    • NSC-89601
    • NSC-36654
    • NSC89601
    • AKOS016316075
    • (([(2-Aminopropanoyl)amino]acetyl)amino)acetic acid, (dl) #
    • D,L-ALANYLGLYCYLGLYCINE
    • Alanylglycylglycin
    • VGPWRRFOPXVGOH-UHFFFAOYSA-N
    • A0184
    • 927-21-9
    • DL-Alanyl-glycyl-glycine
    • FT-0633108
    • DL-Alanyl-glycyl-glycine dihydrate
    • DB-057323
    • 2-{2-[(2R)-2-aminopropanamido]acetamido}acetic acid
    • DB-048042
    • [2-(2-AMINOPROPANAMIDO)ACETAMIDO]ACETIC ACID
    •  
    • Inchi: 1S/C7H13N3O4/c1-4(8)7(14)10-2-5(11)9-3-6(12)13/h4H,2-3,8H2,1H3,(H,9,11)(H,10,14)(H,12,13)
    • InChI Key: VGPWRRFOPXVGOH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)NCC(NCC(=O)O)=O

Computed Properties

  • Exact Mass: 203.09100
  • Monoisotopic Mass: 203.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.3
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.52000
  • LogP: -0.86730
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